2-{[(4-acetyl-2,5-dimethyl-3-furyl)methyl]thio}benzoic acid

• IUPAC Name: 2-[(4-acetyl-2,5-dimethylfuran-3-yl)methylsulfanyl]benzoic acid
• InChI: InChI=1S/C16H16O4S/c1-9(17)15-11(3)20-10(2)13(15)8-21-14-7-5-4-6-12(14)16(18)19/h4-7H,8H2,1-3H3,(H,18,19)
• InChI Key: ISDXDMGJXBSORX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(O1)C)C(=O)C)CSC2=CC=CC=C2C(=O)O
• Molecular Formula: C16H16O4S
• Molecular Weight: 304.4 g/mol

Description

2-{[(4-acetyl-2,5-dimethyl-3-furyl)methyl]thio}benzoic acid, also known as ADTMBA, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied.

Scientific Research Applications

2-{[(4-acetyl-2,5-dimethyl-3-furyl)methyl]thio}benzoic acid has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders. In agriculture, this compound has been studied for its ability to enhance plant growth and increase crop yield. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 2-{[(4-acetyl-2,5-dimethyl-3-furyl)methyl]thio}benzoic acid is not fully understood, but it is believed to involve the inhibition of pro-inflammatory cytokines and the scavenging of free radicals. This compound has been shown to inhibit the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are pro-inflammatory cytokines involved in the pathogenesis of various diseases. This compound has also been shown to scavenge free radicals, which are molecules that can cause cellular damage and contribute to the development of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as IL-6 and TNF-α. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of disease. This compound has also been shown to enhance plant growth and increase crop yield in agricultural studies.

Advantages and Limitations for Lab Experiments

2-{[(4-acetyl-2,5-dimethyl-3-furyl)methyl]thio}benzoic acid has several advantages for lab experiments, including its stability and ease of synthesis. This compound is a stable compound that can be stored for long periods without degradation. It is also relatively easy to synthesize, making it readily available for research purposes. However, this compound has some limitations for lab experiments, including its low solubility in water and limited bioavailability.

Future Directions

There are several future directions for research on 2-{[(4-acetyl-2,5-dimethyl-3-furyl)methyl]thio}benzoic acid. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in different fields, such as material science and agriculture. Additionally, further studies are needed to determine the optimal dosage and delivery method for this compound in different disease models. Finally, the development of novel this compound derivatives with improved properties and bioavailability is another potential future direction for research.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. This compound has shown promising results in various studies and has the potential to be a valuable tool for research and development in different fields.

Synthesis Methods

2-{[(4-acetyl-2,5-dimethyl-3-furyl)methyl]thio}benzoic acid can be synthesized using different methods. One of the most common methods is the reaction between 4-acetyl-2,5-dimethyl-3-furanthiol and 2-bromobenzoic acid in the presence of a base such as potassium carbonate. This reaction leads to the formation of this compound as a yellow solid with a melting point of 176-178°C.